(6-Bromo-quinolin-2-yl)-(2-methoxy-benzyl)-amine
Cat. No. B8330792
M. Wt: 343.2 g/mol
InChI Key: ZDCNSLZOKJKOOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08399674B2
Procedure details
6-Bromo-2 chloroquinoline (727 mg, 3.0 mmol) and 2-methoxybenzylamine (823 mg, 6.0 mmol were stirred in a sealed tube at 120° C. for 16 h. The reaction mixture was purified by flash chromatography on silica gel (cyclohexane/ethyl acetate 100:0->70:30 gradient). (6-Bromo-quinolin-2-yl)-(2-methoxy-benzyl)-amine was obtained as a light yellow solid (868 mg, 84%), MS: m/e=343.1 (M+H+).
Name
Yield
84%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[N:8]=[C:7](Cl)[CH:6]=[CH:5]2.[CH3:13][O:14][C:15]1[CH:22]=[CH:21][CH:20]=[CH:19][C:16]=1[CH2:17][NH2:18]>>[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[N:8]=[C:7]([NH:18][CH2:17][C:16]1[CH:19]=[CH:20][CH:21]=[CH:22][C:15]=1[O:14][CH3:13])[CH:6]=[CH:5]2
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Inputs
Step One
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Name
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Quantity
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727 mg
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Type
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reactant
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Smiles
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BrC=1C=C2C=CC(=NC2=CC1)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=C(CN)C=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was purified by flash chromatography on silica gel (cyclohexane/ethyl acetate 100:0->70:30 gradient)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC=1C=C2C=CC(=NC2=CC1)NCC1=C(C=CC=C1)OC
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 868 mg | |
| YIELD: PERCENTYIELD | 84% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
